1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)urea
• InChI: InChI=1S/C24H21N3O4/c28-23-11-6-17-12-18(7-9-20(17)27(23)14-16-4-2-1-3-5-16)25-24(29)26-19-8-10-21-22(13-19)31-15-30-21/h1-5,7-10,12-13H,6,11,14-15H2,(H2,25,26,29)
• InChI Key: FWJSPFOMXNHXEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C2=C1C=C(C=C2)NC(=O)NC3=CC4=C(C=C3)OCO4)CC5=CC=CC=C5
• Molecular Formula: C24H21N3O4
• Molecular Weight: 415.4 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)urea is a useful research compound. Its molecular formula is C24H21N3O4 and its molecular weight is 415.449. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Synthesis of New Dialkyl 2,2′-[Carbonylbis(azanediyl)]dibenzoates via Curtius Rearrangement This study discusses the synthesis of urea derivatives, including those similar to the compound . It explores the transformations carried out using Curtius rearrangement conditions, followed by hydrolysis and final condensation reactions (Khouili et al., 2021).

Medium-Ring Nitrogen Heterocycles Synthesis

Medium-Ring Nitrogen Heterocycles through Migratory Ring Expansion of Metalated Ureas This research elaborates on the creation of medium-ring nitrogen heterocycles through migratory ring expansion, a process relevant to the synthesis and study of compounds like the one you're interested in (Hall et al., 2016).

Regioselectivity in C(sp3)-H Alkylation

Unique Regioselectivity in the C(sp3)-H α-Alkylation of Amines This study highlights the role of a substituent similar to the one in your compound as a removable activating and directing group in C(sp3)-H alkylation, a significant process in chemical synthesis (Lahm & Opatz, 2014).

Reduction of Tetrahydroquinazoline Derivatives

Quinazolines. Part XIX. Reduction of 2-Amino-5,6,7,8-Tetrahydroquinazoline-4-Carboxylic Acid This paper investigates the reduction of tetrahydroquinazoline derivatives, which is relevant to understanding the chemical behavior of your compound (Armarego & Milloy, 1973).

Biological Evaluation of Urea Derivatives

Novel Urea and Bis-Urea Primaquine Derivatives Synthesis and Biological Evaluation

In this study, the synthesis and biological activity of urea derivatives, similar in structure to your compound, were evaluated, indicating potential biological applications (Perković et al., 2016).

Reaction with Isocyanic and Isothiocyanic Acid

Reaction of 1-Substituted 3-Aminoquinolinediones with Isocyanic and Isothiocyanic Acid This research discusses reactions of quinolinediones, structurally similar to your compound, with isocyanic and isothiocyanic acid, providing insights into potential chemical behaviors (Mrkvička et al., 2011).

Synthesis of Octahydroquinazolines

Multicomponent Synthesis of 2,5-Dioxo- and 4-Aryl-5-Oxo-2-Thioxo-1,2,3,4,5,6,7,8-Octahydroquinazolines This paper presents the synthesis of octahydroquinazolines, a class of compounds that include the structure of your compound, highlighting the methods used for their synthesis (Tonkikh et al., 2004).